Cas no 103261-68-3 (Methyl 5-cyano-2-methylbenzoate)

• Product Name: Methyl 5-cyano-2-methylbenzoate
• CAS No: 103261-68-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD18399111
• CID: 1136229
• PubChem ID: 9989736
• Update Time: 2025-04-20

Methyl 5-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-cyano-2-methylbenzoate
• SureCN1321345
• 2-Methyl-5-cyanobenzoic Acid Methyl Ester
• Benzoic acid, 5-cyano-2-methyl-, methyl ester
• ACMC-20m64v
• 5-cyano-2-methylbenzoic acid methyl ester
• 5-Cyan-2-methyl-benzoesaeure-methylester
• CTK0G7147
• methyl 3-cyano-6-methylbenzoate
• 5-Cyano-2-methyl-benzoic acid methyl ester
• Methyl 4-cyano-o-toluate
• F13829
• DTXSID40433712
• methyl-5-cyano-2-methylbenzoate
• SCHEMBL1321345
• SB30287
• MFCD18399111
• CS-0187517
• NLJITVMSLMNYSZ-UHFFFAOYSA-N
• DB-209415
• AS-60633
• AKOS023100793
• Methyl5-cyano-2-methylbenzoate
• SY244242
• 103261-68-3
• Methyl 5-cyano-2-methylbenzoate

• MDL： MFCD18399111
• Inchi： 1S/C10H9NO2/c1-7-3-4-8(6-11)5-9(7)10(12)13-2/h3-5H,1-2H3
• InChI Key： NLJITVMSLMNYSZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C=CC=1C)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 1.65328